Cas no 16413-26-6 (3-Cyanophenyl isocyanate)

• Product name: 3-Cyanophenyl isocyanate
• CAS No: 16413-26-6
• MF: C₈H₄N₂O
• MW: 144.1301612854
• MDL: MFCD00013856
• CID: 50407
• PubChem ID: 24867556

3-Cyanophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Cyanophenyl isocyanate
• 3-Isocyanatobenzonitrile
• Benzonitrile,m-isocyanato- (5CI)
• Isocyanic acid, m-cyanophenyl ester (8CI)
• m-Cyanophenyl isocyanate
• 3-Cyanophenyl
• 3-Cyanophenylisocyanate
• 3-ISOCYANATO BENZONITRILE
• 3-Cyanophenylisocyanate 97%
• 3-Cyanophenyl isocyanate,97%
• 3-Cyanophenyl isocyanate, 97% 5GR
• SY007918
• FT-0615925
• 3-isocyanato-benzonitrile
• m-cyanophenylisocyanate
• NZHPVPMRNASEQK-UHFFFAOYSA-N
• DTXSID60369842
• EN300-36951
• BB 0253876
• E77986
• MFCD00013856
• FS-4606
• GEO-00847
• 16413-26-6
• SCHEMBL141449
• A810538
• BP-10094
• W-200154
• AKOS005171746
• 3-Cyanophenyl isocyanate, 97%
• Benzonitrile, 3-isocyanato-
• Z380864872
• DB-043581
• STK504632
• ALBB-007572

• MDL： MFCD00013856
• Inchi： InChI=1S/C8H4N2O/c9-5-7-2-1-3-8(4-7)10-6-11/h1-4H
• InChI Key： NZHPVPMRNASEQK-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)N=C=O)C#N
• BRN： 3089117

Computed Properties

• Exact Mass: 144.03200
• Monoisotopic Mass: 144.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.2851 (rough estimate)
• Melting Point: 51-54 °C (lit.)
• Boiling Point: 262.72°C (rough estimate)
• Flash Point: 32 C
• Refractive Index: 1.4900 (estimate)
• PSA: 53.22000
• LogP: 1.52558
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

3-Cyanophenyl isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S7-S26-S27-S37/39-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：6.1
• PackingGroup：II
• Packing Group：II
• HazardClass：6.1

3-Cyanophenyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-Cyanophenyl isocyanate

3-Cyanophenyl Isocyanate (CAS No. 16413-26-6): An Overview of Its Properties, Applications, and Recent Research

3-Cyanophenyl isocyanate (CAS No. 16413-26-6) is a versatile organic compound that has gained significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a phenyl ring substituted with a cyano group and an isocyanate group. The combination of these functional groups endows 3-cyanophenyl isocyanate with a range of chemical properties that make it valuable for various applications.

The molecular formula of 3-cyanophenyl isocyanate is C₈H₅N₃O, and its molecular weight is approximately 159.14 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a distinct odor. Its boiling point is around 200°C, and it is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. These physical properties make it suitable for use in various chemical reactions and processes.

In the realm of organic synthesis, 3-cyanophenyl isocyanate serves as a valuable building block for the preparation of complex molecules. The reactivity of the isocyanate group allows it to participate in a variety of reactions, including the formation of ureas, urethanes, and carbamates. These derivatives find applications in the synthesis of polymers, coatings, adhesives, and pharmaceutical intermediates. For instance, the reaction of 3-cyanophenyl isocyanate with alcohols can produce urethanes, which are used in the formulation of high-performance coatings and adhesives.

The presence of the cyano group in 3-cyanophenyl isocyanate adds to its versatility by providing an additional reactive site for further functionalization. The cyano group can be converted into other functional groups such as carboxylic acids, amides, and nitriles through various chemical transformations. This property makes 3-cyanophenyl isocyanate a useful intermediate in the synthesis of pharmaceuticals and agrochemicals.

In the pharmaceutical industry, 3-cyanophenyl isocyanate has been explored for its potential in drug discovery and development. Recent studies have focused on its use as a starting material for the synthesis of bioactive compounds with therapeutic potential. For example, researchers have synthesized derivatives of 3-cyanophenyl isocyanate that exhibit anti-inflammatory and anticancer activities. These compounds have shown promise in preclinical studies and are being evaluated for their potential therapeutic applications.

The environmental impact of chemicals used in industrial processes has become a growing concern in recent years. In this context, the safety and environmental profile of 3-cyanophenyl isocyanate have been studied to ensure its responsible use. While it is important to handle this compound with care due to its reactivity and potential health effects, proper safety measures can mitigate these risks. Researchers are also exploring more sustainable methods for the synthesis and use of 3-cyanophenyl isocyanate, such as green chemistry approaches that minimize waste and reduce environmental impact.

In conclusion, 3-cyanophenyl isocyanate (CAS No. 16413-26-6) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and reactivity make it an important building block for the synthesis of complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for its use in developing innovative materials and therapeutic agents.